molecular formula C20H25NO2 B8586483 Ethyl 4-[(5-phenylpentyl)amino]benzoate CAS No. 61439-74-5

Ethyl 4-[(5-phenylpentyl)amino]benzoate

Cat. No. B8586483
CAS RN: 61439-74-5
M. Wt: 311.4 g/mol
InChI Key: AJCPSGXPNSGZFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-[(5-phenylpentyl)amino]benzoate is a useful research compound. Its molecular formula is C20H25NO2 and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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properties

CAS RN

61439-74-5

Product Name

Ethyl 4-[(5-phenylpentyl)amino]benzoate

Molecular Formula

C20H25NO2

Molecular Weight

311.4 g/mol

IUPAC Name

ethyl 4-(5-phenylpentylamino)benzoate

InChI

InChI=1S/C20H25NO2/c1-2-23-20(22)18-12-14-19(15-13-18)21-16-8-4-7-11-17-9-5-3-6-10-17/h3,5-6,9-10,12-15,21H,2,4,7-8,11,16H2,1H3

InChI Key

AJCPSGXPNSGZFG-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)NCCCCCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A mixture of 18.2 g. of ethyl p-aminobenzoate 10.2 g. of sodium iodide, 10.0 g. of 5-phenylpentyl chloride and 60 ml. of hexamethylphosphoramide is stirred and heated at 110° C. in an oil bath for 20 hours. The mixture is chilled, diluted with 25 ml. of water and 25 ml. of ethanol, chilled and filtered. The solid is washed with 50 ml. of ethanol-water (1:1), with water and once with cold ethanol to give pale yellow crystals, m.p. 63°-64° C. Recrystallization from ethanol gives off-white crystals, m.p. 73°-75° C.
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